Cas no 131184-96-8 (Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate)

Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate is a heterocyclic compound featuring a thiazole core substituted with a guanidino group at the 2-position and a methyl group at the 4-position, with an ethyl carboxylate moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly in the preparation of biologically active molecules, including pharmaceuticals and agrochemicals. The guanidino group enhances reactivity in nucleophilic and hydrogen-bonding interactions, while the ester functionality allows for further derivatization. Its stability under standard conditions and well-defined reactivity profile make it a valuable intermediate in medicinal chemistry and organic synthesis. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.
Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate structure
131184-96-8 structure
Product Name:Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate
CAS No:131184-96-8
MF:C8H13ClN4O2S
MW:264.732418775558
MDL:MFCD18651776
CID:1071744
PubChem ID:18322720
Update Time:2025-06-12

Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-carbamimidamido-4-methyl-1,3-thiazole-5-carboxylate hydrochloride
    • 2-guanidino-4-methyl-thiazole-5-carboxylic acid ethyl ester, monohydrochloride
    • AG-L-21949
    • AGN-PC-01UBUU
    • CTK4B7132
    • ethyl 2-guanidino-4-methyl-thiazole-5-carboxylate hydrochloride
    • RP14896
    • 2-guanidino-4-methyl-5-thiazolecarboxylic acid ethyl ester
    • 2-guanidino-4-methyl-thiazole-5-carboxylic acid ethyl ester
    • ethyl 2-(diaminomethylideneamino)-4-methyl-1,3-thiazole-5-carboxylate
    • ethyl 2-{[amino(imino)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylate
    • ethyl2-carbamimidamido-4-methyl-1,3-thiazole-5-carboxylatehydrochloride
    • 131184-96-8
    • CS-0313075
    • 5-Thiazolecarboxylic acid, 2-[(aminoiminomethyl)amino]-4-methyl-, ethyl ester, hydrochloride (1:1)
    • MFCD18651776
    • A888562
    • Z1263708120
    • J-520753
    • IIZWYNDWOXSKNC-UHFFFAOYSA-N
    • AKOS008098530
    • Ethyl 2-[(diaminomethylidene)amino]-4-methyl-1,3-thiazole-5-carboxylate--hydrogen chloride (1/1)
    • ethyl 2-(diaminomethylideneamino)-4-methyl-1,3-thiazole-5-carboxylate;hydrochloride
    • Ethyl 2-guanidino-4-methylthiazole-5-carboxylate hydrochloride
    • MFCD08131777;2-guanidino-4-methyl-5-thiazolecarboxylic acid ethyl ester;
    • DTXSID70592785
    • BF-0729
    • SCHEMBL7147143
    • AKOS015849817
    • MFCD08131777
    • Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate
    • MDL: MFCD18651776
    • Inchi: 1S/C8H12N4O2S.ClH/c1-3-14-6(13)5-4(2)11-8(15-5)12-7(9)10;/h3H2,1-2H3,(H4,9,10,11,12);1H
    • InChI Key: IIZWYNDWOXSKNC-UHFFFAOYSA-N
    • SMILES: Cl.S1C(/N=C(\N)/N)=NC(C)=C1C(=O)OCC

Computed Properties

  • Exact Mass: 264.0447745g/mol
  • Monoisotopic Mass: 264.0447745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 358.5±34.0 °C at 760 mmHg
  • Flash Point: 170.6±25.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate Security Information

Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate Pricemore >>

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Additional information on Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate

Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate (CAS No. 131184-96-8): A Comprehensive Overview

Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate (CAS No. 131184-96-8) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound, characterized by its unique thiazole and guanidine moieties, has garnered attention due to its potential in various biochemical pathways and therapeutic interventions.

The structural composition of Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate makes it a promising candidate for further exploration in medicinal chemistry. The presence of a carboxylate group at the 5-position and a guanidine moiety at the 2-position contributes to its reactivity and functionality, enabling it to interact with multiple biological targets. This structural feature has been leveraged in the design of novel molecules targeting inflammatory and metabolic disorders.

Recent studies have highlighted the compound's role in modulating enzyme activity and receptor binding. For instance, research has demonstrated that derivatives of Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate can inhibit certain kinases involved in cancer progression. The guanidine group, in particular, has been found to exhibit potent inhibitory effects on enzymes such as Janus kinases (JAKs), which are crucial in signal transduction pathways associated with immune responses and cell growth.

In addition to its anti-cancer potential, Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate has shown promise in addressing metabolic syndromes. The compound's ability to interact with receptors and enzymes related to glucose metabolism makes it a valuable scaffold for developing treatments for diabetes and related conditions. Preliminary studies indicate that it can enhance insulin sensitivity and improve glucose uptake in target tissues, offering a novel approach to managing metabolic disorders.

The synthesis of Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize byproduct formation, making the synthesis more sustainable and scalable.

The pharmacokinetic properties of Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate are another area of interest. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These investigations have provided insights into potential dosing regimens and formulation strategies to maximize therapeutic efficacy while minimizing side effects.

From a regulatory perspective, Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate is subject to rigorous testing to ensure safety and efficacy before being considered for clinical use. Preclinical studies involving cell cultures and animal models have been conducted to assess its biological activity and potential toxicities. These studies are crucial for identifying any adverse effects early in the development process, thereby reducing risks associated with human trials.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique structural properties could contribute to the development of new pesticides or industrial additives. This broadens the scope of Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate, making it a versatile molecule with diverse industrial relevance.

In conclusion, Ethyl 2-Guanidino-4-methylthiazole-5-carboxylate strong> (CAS No. 131184-96-8) represents a significant advancement in pharmaceutical chemistry due to its multifaceted applications. Its role in modulating biological pathways related to cancer, metabolism, and inflammation underscores its importance as a lead compound for further drug development. As research continues to uncover new therapeutic potentials, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.

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